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Compound of Interest

Compound Name: AL 082D06

Cat. No.: B1666749

Technical Support Center: AL 082D06

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the proper handling and use of AL 082D06 to prevent its
degradation in solution.

Frequently Asked Questions (FAQs)

Q1: What is AL 082D067?

Al: AL 082D06 is a selective, nonsteroidal antagonist for the glucocorticoid receptor (GR) with
a Ki of 210 nM.[1][2][3] Its molecular formula is C23H24CIN302, and its molecular weight is
409.91 g/mol .[1][4]

Q2: What are the recommended storage conditions for AL 082D06?

A2: Proper storage is crucial to prevent degradation. Recommendations vary slightly by
supplier, but the general guidelines are summarized in the table below.

Q3: In which solvents is AL 082D06 soluble?

A3: AL 082D06 is soluble in DMSO but is insoluble in water and ethanol.[4] For in vivo studies,
a common formulation involves a multi-step process to create a homogeneous suspension. For
example, a stock solution in DMSO can be further diluted in a mixture of PEG300, Tween80,
and water.[5]
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Q4: What are the known degradation pathways for AL 082D06?

A4: Specific degradation pathways in solution are not well-documented in publicly available
literature. However, like many organic molecules, it is susceptible to degradation through
hydrolysis, oxidation, and photolysis, especially over extended periods in solution. Hazardous
thermal decomposition may produce carbon oxides (CO, CO2), nitrogen oxides (NO, NO2, ...),
and hydrogen chloride (HCI).[6]
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Issue

Possible Cause

Troubleshooting Steps

Precipitation in aqueous buffer

AL 082D06 is insoluble in

water.

Ensure the final concentration
of DMSO or other organic co-
solvents is sufficient to
maintain solubility. If
precipitation occurs upon
dilution, consider adjusting the
formulation or using a
surfactant.

Loss of activity over time in

solution

Degradation of the compound.

Prepare fresh solutions for
each experiment. If a stock
solution must be stored,
aliquot it into single-use vials
and store at -80°C for no
longer than 6 months.[3] Avoid
repeated freeze-thaw cycles.
Protect solutions from light and

excessive heat.

Inconsistent experimental

results

Incomplete dissolution or

degradation.

Ensure the compound is fully
dissolved in DMSO before
preparing further dilutions. Use
a vortex mixer or sonication if
necessary. Always use freshly

prepared solutions.

Safety concerns during

handling

Inhalation of powder, skin/eye

contact.

Handle AL 082D06 powder in a
well-ventilated area, preferably
in a chemical fume hood. Wear
appropriate personal protective
equipment (PPE), including
gloves, safety goggles, and a
lab coat.[6]

Quantitative Data Summary

Table 1: Recommended Storage Conditions for AL 082D06
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Form Storage Duration Source
Temperature

Powder -20°C 3years [1]
4°C 2 years [1]
In DMSO -80°C 6 months - 2 years [31[7]
-20°C 1 year [7]
4°C 2 weeks [2][3]

Table 2: Solubility of AL 082D06
Solvent Solubility Concentration Source
DMSO Soluble 10 mg/mL [4]
Water Insoluble [4]
Ethanol Insoluble [4]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

¢ Weighing: Accurately weigh the desired amount of AL 082D06 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.099

mg of AL 082D06 (MW = 409.91 g/mol ).

» Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the tube. In this

example, add 1 mL of DMSO.

e Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming (to

no more than 37°C) or brief sonication may be used to aid dissolution if necessary.

» Storage: Aliquot the stock solution into single-use, light-protected tubes and store at -80°C.
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Visualizations

Caption: Recommended workflow for preparing and using AL 082D06 solutions.
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Caption: Mechanism of action of AL 082D06 as a glucocorticoid receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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